3,5-Difluoro-2-methoxyphenylacetic acid

• IUPAC Name: 2-(3,5-difluoro-2-methoxyphenyl)acetic acid
• InChI: InChI=1S/C9H8F2O3/c1-14-9-5(3-8(12)13)2-6(10)4-7(9)11/h2,4H,3H2,1H3,(H,12,13)
• InChI Key: ZGQFCTIILPHXJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1F)F)CC(=O)O
• Molecular Formula: C9H8F2O3
• Molecular Weight: 202.15 g/mol

Description

“3,5-Difluoro-2-methoxyphenylacetic acid” is a biochemical used for proteomics research. It has a molecular formula of C9H8F2O3 and a molecular weight of 202.16.

Molecular Structure Analysis

The molecular structure of “3,5-Difluoro-2-methoxyphenylacetic acid” consists of nine carbon atoms ©, eight hydrogen atoms (H), two fluorine atoms (F), and three oxygen atoms (O).

Scientific Research Applications

Analytical Methodologies

Mass Spectrometry and Chromatography Mass fragmentography and capillary gas chromatography have been used for the determination of various phenylacetic acid derivatives in biological samples. These methodologies offer precision in detecting and quantifying monoamine metabolites in brain tissue, body fluids, and urine, showcasing the role of similar compounds in neurochemical studies and diagnostic applications (Swahn, Sandgärde, Wiesel, & Sedvall, 1976); (Muskiet, Stratingh, Stob, & Wolthers, 1981).

Fluorimetric and Electrochemical Detection Fluorimetric methods and high-performance liquid chromatography with electrochemical detection (HPLC-EC) are pivotal in quantifying neurotransmitter metabolites, such as homovanillic acid, in brain tissue and cerebrospinal fluid. These methods underscore the relevance of phenylacetic acid derivatives in understanding brain chemistry and potential neurological disorders (Sharman, 1963); (Fujita, Maruta, Ito, & Nagatsu, 1983).

Chemical Synthesis

Decarboxylative Fluorination The radical decarboxylative fluorination technique represents a method for synthesizing fluorinated derivatives, including those of methoxyphenylacetic acids. This innovative approach is significant for producing compounds used in agrochemicals and pharmaceuticals, demonstrating the utility of similar compounds in drug development and synthetic chemistry (Leung & Sammis, 2015).

Neurochemistry and Pharmacology

Neurotransmitter Metabolism Research on the metabolism of monoamines and their metabolites in cerebrospinal fluid and plasma highlights the diagnostic and therapeutic implications of phenylacetic acid derivatives in neurological disorders. These studies provide insights into the biochemical processes underlying conditions such as narcolepsy, hypersomnia, and Parkinson's disease, indicating the potential of 3,5-Difluoro-2-methoxyphenylacetic acid in related research (Guthrie et al., 1986); (Booth, Murray, Jones, & DeEds, 1956).

Mechanism of Action

While the exact mechanism of action for “3,5-Difluoro-2-methoxyphenylacetic acid” is not known, a related compound, InhA, plays an essential role in the synthesis of fatty acid synthase two (FASII) and mycolic acid. InhA catalyzes the NADH-dependent reduction of 2-trans-enoyl-ACP to yield NAD+ and a reduced enoyl thioester-ACP substrate, which, in turn, aids in the synthesis of mycolic acid.

Safety and Hazards

The safety data sheet for “3,5-Difluoro-2-methoxyphenylacetic acid” suggests that it may cause skin irritation and serious eye irritation. It is recommended to take off contaminated clothing and wash it before reuse.